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Compound of Interest

Compound Name: 2-Chloro-6-iodobenzoic acid

CAS No.: 13420-63-8

Cat. No.: B1590042

Get Quote

Abstract
This application note details a validated analytical framework for the characterization of 2-
Chloro-6-iodobenzoic acid (CAS: 13420-63-8). Due to the steric crowding of the ortho-

halogen substituents, this molecule presents unique chromatographic and spectroscopic

challenges. This guide provides a self-validating HPLC purity method, a logic-based NMR

structural assignment protocol, and a Mass Spectrometry identification workflow. These

methods are designed for researchers in drug discovery and agrochemical synthesis where this

scaffold serves as a critical intermediate for cross-coupling reactions.

Introduction & Compound Properties
2-Chloro-6-iodobenzoic acid is a tri-substituted benzene derivative characterized by

significant steric hindrance around the carboxylic acid group. This "ortho-effect" influences its

solubility, pKa, and reactivity.
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Property Value / Description

CAS Number 13420-63-8

Molecular Formula C₇H₄ClIO₂

Molecular Weight 282.46 g/mol

Appearance Off-white to pale yellow crystalline powder

Melting Point 147–149 °C (Experimental)

Solubility
High: DMSO, Methanol, THF. Low: Water (acidic

pH).

pKa
< 2.0 (Predicted; enhanced acidity due to ortho-

halogens)

Analytical Challenge: The primary risk in analyzing this compound is dehalogenation

(specifically deiodination) under photolytic conditions or high temperatures, and regioisomer

contamination (e.g., 2-chloro-5-iodo isomers) arising from synthesis.

Analytical Workflow Overview
The following diagram outlines the logical flow for full characterization, ensuring material

integrity before use in downstream synthesis.
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Figure 1: Sequential decision-making workflow for the characterization of di-halo-benzoic acids.

Protocol 1: High-Performance Liquid
Chromatography (HPLC)
Objective: To quantify purity and detect potential de-iodinated impurities (2-chlorobenzoic acid)

or regioisomers.

Causality & Logic:
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Acidic Mobile Phase: The carboxylic acid moiety must be kept protonated (pH < pKa) to

prevent peak tailing and ensure consistent retention on the hydrophobic C18 stationary

phase. We use 0.1% Formic Acid or Phosphoric Acid.

Detection Wavelength: 235 nm is chosen as a balance between the strong benzene

absorption (210 nm, often noisy) and the specific absorbance of the iodinated ring system.

Method Parameters:

Parameter Condition

Column
C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x

100 mm, 3.5 µm

Mobile Phase A Water + 0.1% Formic Acid

Mobile Phase B Acetonitrile (ACN)

Flow Rate 1.0 mL/min

Column Temp 30 °C

Injection Vol 5 µL

Gradient

0-2 min: 10% B (Isocratic hold)2-15 min: 10% ->

90% B (Linear)15-18 min: 90% B (Wash)18.1

min: 10% B (Re-equilibration)

System Suitability Criteria (Self-Validation):

Tailing Factor: Must be < 1.5 (Ensures acid is fully protonated).

Resolution: > 2.0 between the main peak and any impurity (specifically 2-chlorobenzoic acid,

which elutes earlier due to lower hydrophobicity).

Protocol 2: 1H NMR Structural Elucidation
Objective: To confirm the specific 2,6-substitution pattern and rule out the 2,5-isomer (a

common synthetic byproduct).
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Experimental Setup:

Solvent: DMSO-d6 (Preferred over CDCl3 to prevent aggregation of the carboxylic acid

dimers and sharpen peaks).

Concentration: 10 mg/mL.[1]

Spectral Analysis Logic: The molecule possesses a non-symmetrical 1,2,3-trisubstituted

aromatic ring pattern (positions 3, 4, 5 relative to COOH at 1).

H-5 (Ortho to Iodine): The iodine atom is large and polarizable. While often shielding, in the

ortho position of benzoic acids, the combination of steric twisting and deshielding effects

typically places this proton most downfield among the ring protons.

H-3 (Ortho to Chlorine): Chlorine is electronegative (deshielding) but less so than the iodine

effect in this specific scaffold.

H-4 (Meta to both): Resonates upfield relative to H-3 and H-5.

Expected Shifts (DMSO-d6):

Proton Position Multiplicity
Approx.[1]
Shift (δ ppm)

Coupling (J)

COOH - Broad Singlet 13.5 - 14.0 -

H-5 Ortho to I Doublet (d) 7.85 - 7.95 ~8.0 Hz

H-3 Ortho to Cl Doublet (d) 7.50 - 7.60 ~8.0 Hz

H-4 Meta to both Triplet (t) / dd 7.15 - 7.25 ~8.0 Hz

Note: If the sample were the 2,5-isomer, you would see a meta-coupling (d, J~2Hz) for the

proton between Cl and I, which is absent in the 2,6-isomer.

Protocol 3: Mass Spectrometry (LC-MS)
Objective: Molecular weight confirmation and isotopic fingerprinting.
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Method:

Ionization: Electrospray Ionization (ESI) in Negative Mode (ESI-). Carboxylic acids ionize

poorly in positive mode.

Target Ion: [M-H]⁻ = 280.9

Isotopic Pattern Logic:

Chlorine (³⁵Cl / ³⁷Cl): Natural abundance is ~3:1. You must see a parent peak at m/z 280.9

and an M+2 peak at m/z 282.9 with roughly 33% intensity of the parent.

Iodine (¹²⁷I): Monoisotopic. No M+2 contribution from Iodine.

[M-H]⁻
m/z 280.9

Decarboxylation
[M-H-CO₂]⁻
m/z 236.9- CO₂ (44 Da)

Iodide Ion
[I]⁻

m/z 126.9

High Energy CID

Loss of Cl
(Radical/Ion)

Secondary
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Figure 2: Predicted ESI(-) fragmentation pathway. The loss of CO₂ is the primary transition.

Protocol 4: Solid State Characterization
Melting Point (DSC):

Protocol: Heat from 40°C to 200°C at 10°C/min under N₂ flow.

Expectation: A sharp endotherm onset between 147–149°C.

Note: Broadening of this peak >2°C indicates impurity (likely the de-iodinated analog).
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FT-IR Spectroscopy:

C=O Stretch: ~1680–1700 cm⁻¹ (shifted lower due to conjugation and H-bonding).

C-Cl / C-I: Fingerprint region bands at < 800 cm⁻¹.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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